Cas no 1020635-54-4 (2-Methoxy-5-nitro-nicotinic acid)

• Product Name: 2-Methoxy-5-nitro-nicotinic acid
• CAS No: 1020635-54-4
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• MDL: MFCD11052413
• CID: 1026570
• PubChem ID: 20715090
• Update Time: 2025-10-11

2-Methoxy-5-nitro-nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-nitronicotinic acid
• 2-Methoxy-5-nitro-nicotinic acid
• ANW-59014
• CTK7B2130
• SBB092254
• SureCN3318266
• 2-Methoxy-5-nitropyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 2-methoxy-5-nitro-
• CKKHQPBRBNOKAQ-UHFFFAOYSA-N
• AB63043
• Y3215
• SY290073
• VQB63554
• 2-Methoxy-5-nitronicotinicacid
• CS-0043372
• DB-347237
• DTXSID10609462
• 1020635-54-4
• AKOS006309487
• SCHEMBL3318266
• MFCD11052413
• AS-5144

• MDL： MFCD11052413
• Inchi： 1S/C7H6N2O5/c1-14-6-5(7(10)11)2-4(3-8-6)9(12)13/h2-3H,1H3,(H,10,11)
• InChI Key： CKKHQPBRBNOKAQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.02767130g/mol
• Monoisotopic Mass: 198.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 0.5

2-Methoxy-5-nitro-nicotinic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Methoxy-5-nitro-nicotinic acid

Introduction to 2-Methoxy-5-nitro-nicotinic acid (CAS No. 1020635-54-4)

2-Methoxy-5-nitro-nicotinic acid (CAS No. 1020635-54-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Methoxy-5-nitro-nicotinic acid consists of a pyridine ring with a methoxy group at the 2-position and a nitro group at the 5-position. These functional groups contribute to the compound's chemical reactivity and biological activity, making it an interesting target for further investigation.

Recent studies have explored the pharmacological properties of 2-Methoxy-5-nitro-nicotinic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators in inflammatory responses. This property suggests that 2-Methoxy-5-nitro-nicotinic acid could be a valuable candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-Methoxy-5-nitro-nicotinic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These findings highlight the therapeutic potential of 2-Methoxy-5-nitro-nicotinic acid in oncology.

The chemical synthesis of 2-Methoxy-5-nitro-nicotinic acid has been optimized to improve yield and purity. Common synthetic routes involve the nitration of 2-methoxypyridine followed by oxidation to form the carboxylic acid. Advanced synthetic methods, such as microwave-assisted synthesis and catalytic processes, have been employed to enhance the efficiency and scalability of production. These advancements have facilitated the availability of high-quality material for further research and development.

In terms of safety and toxicity, preliminary studies have indicated that 2-Methoxy-5-nitro-nicotinic acid exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for clinical use. Ongoing research is focused on understanding the pharmacokinetics and pharmacodynamics of this compound to optimize its therapeutic window and minimize potential side effects.

The potential applications of 2-Methoxy-5-nitro-nicotinic acid extend beyond inflammation and cancer. Researchers are exploring its effects on other biological processes, such as neuroprotection and antimicrobial activity. For instance, preliminary studies have suggested that this compound may have neuroprotective properties by reducing oxidative stress and preventing neuronal cell death. Additionally, its antimicrobial activity against certain bacterial strains has been observed, indicating its potential use in developing new antibiotics.

In conclusion, 2-Methoxy-5-nitro-nicotinic acid (CAS No. 1020635-54-4) is a versatile compound with promising therapeutic potential in multiple areas of medicine. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, it is anticipated that this compound will play a significant role in advancing medical treatments for various diseases.